1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane

• Molecular Formula: C12H19N3O
• Molecular Weight: 221.30 g/mol
• SMILES: COCCN1C=CN=C1C2C3(CCC3)CN2
• InChI: InChI=1S/C12H19N3O/c1-16-8-7-15-6-5-13-11(15)10-12(9-14-10)3-2-4-12/h5-6,10,14H,2-4,7-9H2,1H3
• InChIKey: ZHDVJIVLJJWCPW-UHFFFAOYSA-N

1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane – Overview

1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane (CAS 2059970-30-6) is a conformationally rigid spirocyclic amine building block belonging to the 2‑azaspiro[3.3]heptane family, featuring an N‑(2‑methoxyethyl)‑imidazole appendage at the 1‑position. Its molecular formula is C₁₂H₁₉N₃O (MW 221.30 g mol⁻¹), and it is commercially available from multiple suppliers at ≥95% purity [1]. The scaffold is representative of a class of heteroatom‑substituted spiro[3.3]heptanes that have been shown to offer improved aqueous solubility and metabolic stability relative to their cyclohexane analogues [2].

• [1] PubChem Compound Summary CID 131631970. 1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2059970-30-6 View Source
• [2] Wuitschik, G., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(20), 3528–3531. DOI: 10.1002/anie.200907108. View Source

1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane: Why Analogs Fall Short

Superficial structural similarity among imidazole‑ or azaspiro‑containing compounds masks critical differences in physicochemical properties and scaffold architecture that directly impact downstream performance. The 2‑methoxyethyl substituent on the imidazole ring of the target compound modulates lipophilicity, hydrogen‑bonding capacity, and conformational flexibility relative to unsubstituted analogs [1][2], while the specific 2‑azaspiro[3.3]heptane connectivity distinguishes it from closely related 1‑azaspiro regioisomers and non‑spirocyclic imidazoles [3][4]. These differences cannot be compensated by simple blending or formulation adjustments, making informed procurement based on quantifiable differentiation essential.

• [1] Chem-space. 1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane (CSMB00118432319). Computed Properties: LogP 0.23, HBD 2, HBA 2, Rotatable bonds 1. https://chem-space.com/CSMB00118432319-EBEC65 View Source
• [2] PubChem Compound Summary CID 131631970. Computed Properties for 1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane: XLogP3 0.2, HBD 1, HBA 3, Rotatable bonds 4, TPSA 39.1 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/2059970-30-6 View Source
• [3] Chem-space. 6-(1H-imidazol-2-yl)-1-azaspiro[3.3]heptane dihydrochloride (EN300-52474246). Computed Properties: LogP -0.05, Heavy atom count 14. https://chem-space.com/ View Source
• [4] Wuitschik, G., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(20), 3528–3531. Class-level comparison: spiro[3.3]heptanes vs. cyclohexane analogues. View Source

Quantitative Differentiation Evidence

Reduced H-Bond Donor Count vs. Unsubstituted Analog

The target compound has one hydrogen‑bond donor (HBD), compared to two HBD for the closest unsubstituted analog 1‑(1H‑imidazol‑5‑yl)‑2‑azaspiro[3.3]heptane [1][2]. This reduction arises from the N‑(2‑methoxyethyl) substitution on the imidazole ring, which eliminates the free imidazole NH donor. A lower HBD count is generally associated with improved passive membrane permeability, making the target a more desirable starting point for medicinal chemistry campaigns targeting intracellular or CNS‑penetrant molecules.

Evidence Dimension	Hydrogen‑bond donor count (HBD)
Target Compound Data	1
Comparator Or Baseline	1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane: HBD = 2
Quantified Difference	HBD reduced by 1 (50% reduction)
Conditions	Computed properties from PubChem (target) and Chem‑space (comparator)

Why This Matters

A lower HBD count improves the likelihood of acceptable passive permeability, directly influencing the compound's suitability as a starting point for oral or CNS drug discovery programs.

• [1] Chem-space. 1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane (CSMB00118432319). HBD count: 2, HBA count: 2, Rotatable bonds: 1. https://chem-space.com/CSMB00118432319-EBEC65 View Source
• [2] PubChem Compound Summary CID 131631970. Computed Properties for 1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane: HBD count = 1, HBA count = 3. https://pubchem.ncbi.nlm.nih.gov/compound/2059970-30-6 View Source

Rotatable Bond and H-Bond Acceptor Expansion

The 2‑methoxyethyl chain on the target compound introduces four rotatable bonds compared to only one in the unsubstituted analog 1‑(1H‑imidazol‑5‑yl)‑2‑azaspiro[3.3]heptane, and increases the hydrogen‑bond acceptor count from two to three [1][2]. This added flexibility can be exploited for induced‑fit binding to target proteins, providing a vector for additional interactions that the rigid analog cannot offer. The trade‑off between conformational entropy and binding enthalpy must be evaluated in the context of the specific target, but the availability of a pre‑installed flexible side chain eliminates a synthetic step that would otherwise be required to functionalize the rigid analog.

Evidence Dimension	Rotatable bond count; Hydrogen‑bond acceptor count
Target Compound Data	Rotatable bonds = 4; HBA = 3
Comparator Or Baseline	1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane: Rotatable bonds = 1; HBA = 2
Quantified Difference	Rotatable bonds: +3 (300% increase); HBA: +1 (50% increase)
Conditions	Computed properties from PubChem (target) and Chem‑space (comparator)

Why This Matters

The pre-functionalized side chain provides synthetic efficiency gains and enables exploration of additional binding interactions without requiring de novo synthesis of the flexible element.

• [1] Chem-space. 1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane (CSMB00118432319). Rotatable bonds: 1, HBA: 2. https://chem-space.com/CSMB00118432319-EBEC65 View Source
• [2] PubChem Compound Summary CID 131631970. Computed Properties: Rotatable bond count = 4, HBA count = 3. https://pubchem.ncbi.nlm.nih.gov/compound/2059970-30-6 View Source

2-Azaspiro vs. 1-Azaspiro Regioisomer

The target compound incorporates a 2‑azaspiro[3.3]heptane core, whereas the closely related regioisomer 6‑(1H‑imidazol‑2‑yl)‑1‑azaspiro[3.3]heptane (dihydrochloride) features a 1‑azaspiro[3.3]heptane scaffold [1]. The 2‑azaspiro isomer places the basic nitrogen in a different ring position, altering the pKa and spatial orientation of the amine. Computed lipophilicity differs substantially: XLogP3 of 0.2 for the target versus LogP of -0.05 for the 1‑azaspiro regioisomer (dihydrochloride form) [1][2]. This difference in lipophilicity and amine placement can lead to divergent pharmacokinetic profiles and target engagement, requiring explicit testing rather than assuming interchangeability.

Evidence Dimension	Computed lipophilicity (LogP); Scaffold connectivity
Target Compound Data	XLogP3 = 0.2; 2‑azaspiro[3.3]heptane core
Comparator Or Baseline	6-(1H-imidazol-2-yl)-1-azaspiro[3.3]heptane dihydrochloride: LogP = -0.05; 1‑azaspiro[3.3]heptane core
Quantified Difference	ΔLogP ≈ 0.25 log units; different nitrogen position in spiro ring
Conditions	Computed properties from PubChem (target) and Chem‑space (comparator); comparator data in dihydrochloride salt form, which influences LogP

Why This Matters

Even subtle changes in scaffold connectivity can produce large differences in basicity, solubility, and pharmacokinetics; direct procurement of the correct regioisomer avoids confounding SAR interpretation.

• [1] PubChem Compound Summary CID 131631970. Computed Properties for 1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane: XLogP3 = 0.2. https://pubchem.ncbi.nlm.nih.gov/compound/2059970-30-6 View Source
• [2] Chem-space. 6-(1H-imidazol-2-yl)-1-azaspiro[3.3]heptane dihydrochloride (EN300-52474246). Computed Properties: LogP -0.05. https://chem-space.com/ View Source

Spiro[3.3]heptane vs. Cyclohexane Scaffold Advantage

The spiro[3.3]heptane core present in the target compound belongs to a class of heteroatom‑substituted spiro[3.3]heptanes that have been demonstrated to generally exhibit higher aqueous solubility than their cyclohexane analogues, along with a trend toward improved metabolic stability [1]. While this is class‑level evidence and compound‑specific head‑to‑head data for the target molecule are not available, the scaffold advantage is a well‑established design principle in medicinal chemistry. The rigid, three‑dimensional architecture also reduces the number of low‑energy conformations compared to flexible cyclohexane‑based linkers, which can translate into higher target selectivity.

Evidence Dimension	Aqueous solubility; Metabolic stability (class‑level trend)
Target Compound Data	Contains spiro[3.3]heptane core (class‑level advantage predicted)
Comparator Or Baseline	Cyclohexane analogues
Quantified Difference	Qualitatively and generally: spiro[3.3]heptanes show higher aqueous solubility and a trend toward higher metabolic stability than cyclohexane analogues; no compound‑specific numerical Δ reported
Conditions	Class‑level evidence from Wuitschik et al. (2010); no compound‑specific head‑to‑head data available

Why This Matters

Selection of a spiro[3.3]heptane scaffold over a cyclohexane bioisostere can improve developability properties early in lead optimization, reducing the need for extensive property‑optimization cycles.

• [1] Wuitschik, G., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(20), 3528–3531. DOI: 10.1002/anie.200907108. View Source

Purity and Commercial Availability

The target compound is available from at least two independent suppliers at a declared purity of 95% (Leyan, Enamine) [1]. In contrast, the unsubstituted analog 1‑(1H‑imidazol‑5‑yl)‑2‑azaspiro[3.3]heptane is listed on Chem‑space from a single supplier (Enamine MADE) without a publicly stated purity specification on the product page, and the 1‑azaspiro regioisomer is offered as a dihydrochloride salt with a minimum purity of 95% . The availability of a free base with a quantified purity specification from multiple vendors reduces procurement risk and simplifies salt‑form selection for downstream chemistry.

Evidence Dimension	Declared purity and vendor count
Target Compound Data	≥95% purity; available from ≥2 vendors (Leyan, Enamine)
Comparator Or Baseline	1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane: purity not publicly specified; single supplier listed. 1‑azaspiro regioisomer: 95% min (dihydrochloride salt).
Quantified Difference	Purity specification transparency: target compound ≥95% vs. unspecified for unsubstituted analog; vendor count: ≥2 vs. 1
Conditions	Vendor product pages as accessed May 2026

Why This Matters

Multi‑vendor availability with explicit purity specifications reduces supply‑chain risk and ensures consistent quality for reproducible research.

• [1] Kuujia.com price page for CAS 2059970-30-6. Enamine EN300-337902, multiple pack sizes, pricing from $1,308.00 (0.05 g) to $6,697.00 (10 g). https://fr.kuujia.com/price/2059970-30-6.html View Source

1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane – Application Scenarios

Lead Optimization with Reduced H-Bond Donors

When a screening hit containing a free imidazole NH shows acceptable potency but poor permeability, the target compound offers a pre‑functionalized alternative with a single hydrogen‑bond donor [1]. The 50% reduction in HBD count relative to 1‑(1H‑imidazol‑5‑yl)‑2‑azaspiro[3.3]heptane provides a direct path to improved membrane permeation without additional synthetic manipulation of the imidazole ring.

Induced-Fit Binding via Flexible Side Chain

The 2‑methoxyethyl substituent on the target compound introduces three additional rotatable bonds compared to the rigid unsubstituted analog [2]. This flexibility can be exploited in structure‑based drug design to probe induced‑fit pockets that are inaccessible to the more constrained scaffold, enabling SAR exploration without requiring de novo synthesis of the flexible element.

Replacing Cyclohexane Bioisosteres

For programs seeking to replace a metabolically labile cyclohexane moiety, the spiro[3.3]heptane core of the target compound offers a class‑validated bioisostere with documented trends toward higher aqueous solubility and metabolic stability [3]. The imidazole handle further provides a synthetic vector for diversification, making this compound a versatile entry point into spirocyclic chemical space.

Multi-Vendor Procurement for Scale-Up

With confirmed availability from at least two independent suppliers at ≥95% purity , the target compound is suitable for laboratories that require supply‑chain redundancy. The free‑base form simplifies salt selection and avoids the confounding effects of counterions present in comparator dihydrochloride salts, enabling cleaner interpretation of biological assay data.

• [1] PubChem Compound Summary CID 131631970. HBD count = 1. Chem-space. 1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane (CSMB00118432319). HBD count = 2. View Source
• [2] PubChem Compound Summary CID 131631970. Rotatable bond count = 4. Chem-space. 1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane (CSMB00118432319). Rotatable bonds = 1. View Source
• [3] Wuitschik, G., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(20), 3528–3531. DOI: 10.1002/anie.200907108. View Source